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molecular formula C17H37NO2 B8663009 3-(Tetradecylamino)propane-1,2-diol CAS No. 111953-19-6

3-(Tetradecylamino)propane-1,2-diol

Cat. No. B8663009
M. Wt: 287.5 g/mol
InChI Key: QKECMXCFXLQTAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05476671

Procedure details

Tetradecylamine (28.80 g, 0.13 mole) was heated to 85° C. Glycidol (10.00 g, 0.13 mole) was added dropwise. The reaction solution was heated under nitrogen for 3 hours and then was stirred overnight at room temperature. A white solid was obtained (crude yield=38.45 g). The solid was recrystalized from hot hexane (yield=12.2 g).
Quantity
28.8 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH2:1]([NH2:15])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH3:14].[CH2:16]1[O:18][CH:17]1[CH2:19][OH:20]>>[OH:18][CH:17]([CH2:19][OH:20])[CH2:16][NH:15][CH2:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH3:14]

Inputs

Step One
Name
Quantity
28.8 g
Type
reactant
Smiles
C(CCCCCCCCCCCCC)N
Step Two
Name
Quantity
10 g
Type
reactant
Smiles
C1C(O1)CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction solution was heated under nitrogen for 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
A white solid was obtained (crude yield=38.45 g)
CUSTOM
Type
CUSTOM
Details
The solid was recrystalized from hot hexane (yield=12.2 g)

Outcomes

Product
Details
Reaction Time
8 (± 8) h
Name
Type
Smiles
OC(CNCCCCCCCCCCCCCC)CO

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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